Cas no 1344940-74-4 ((1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol)

(1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol structure
1344940-74-4 structure
Product Name:(1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol
CAS No:1344940-74-4
MF:C8H8ClFO
MW:174.599925041199
CID:5789519
PubChem ID:64712577
Update Time:2023-12-26

(1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1344940-74-4
    • SCHEMBL23212814
    • (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol
    • CS-0266629
    • (S)-1-(2-Chloro-6-fluorophenyl)ethan-1-ol
    • (S)-1-(2-Chloro-6-fluorophenyl)ethanol
    • AKOS014039879
    • EN300-1966689
    • Benzenemethanol, 2-chloro-6-fluoro-α-methyl-, (αS)-
    • Inchi: 1S/C8H8ClFO/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5,11H,1H3/t5-/m0/s1
    • InChI Key: XOKZEMDWMJPKRO-YFKPBYRVSA-N
    • SMILES: ClC1C=CC=C(C=1[C@H](C)O)F

Computed Properties

  • Exact Mass: 174.0247707g/mol
  • Monoisotopic Mass: 174.0247707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.277±0.06 g/cm3(Predicted)
  • Boiling Point: 221.2±25.0 °C(Predicted)
  • pka: 13.58±0.20(Predicted)

(1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol Pricemore >>

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